N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide

• IUPAC Name: N-butyl-1,3-dioxobenzo[de]isoquinoline-5-sulfonamide
• InChI: InChI=1S/C16H16N2O4S/c1-2-3-7-17-23(21,22)11-8-10-5-4-6-12-14(10)13(9-11)16(20)18-15(12)19/h4-6,8-9,17H,2-3,7H2,1H3,(H,18,19,20)
• InChI Key: WKICMMULGJLTIN-UHFFFAOYSA-N
• Canonical SMILES: CCCCNS(=O)(=O)C1=CC2=C3C(=C1)C=CC=C3C(=O)NC2=O
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol

Description

N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide, also known as BIS, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. BIS is a sulfonamide derivative that has been synthesized through various methods and has been found to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide has been found to bind to the active site of carbonic anhydrase, inhibiting its activity and leading to a decrease in the production of bicarbonate ions. N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide has also been found to inhibit the activity of acetylcholinesterase, leading to an increase in the concentration of acetylcholine in the synaptic cleft.
Biochemical and physiological effects:
N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of enzyme activity. N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are involved in the apoptotic pathway. N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide has also been found to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body.

Advantages and Limitations for Lab Experiments

N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide has several advantages for lab experiments, including its high yield synthesis, low toxicity, and potential applications in drug development. However, N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide also has limitations, including its low solubility in water and its instability under certain conditions.

Future Directions

There are several future directions for the research and development of N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide. One direction is to further investigate the mechanism of action of N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide and its potential applications in drug development. Another direction is to explore the use of N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide in combination with other drugs to enhance its anticancer and antimicrobial properties. Additionally, the synthesis of N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide analogs with improved solubility and stability could lead to the development of new drugs with enhanced efficacy and reduced toxicity.
Conclusion:
In conclusion, N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide, or N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide, is a promising chemical compound with potential applications in various scientific research fields. N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide has been synthesized through various methods and has been found to possess various biochemical and physiological effects, including anticancer, antimicrobial, and anti-inflammatory properties. N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide has advantages and limitations for lab experiments, and there are several future directions for the research and development of N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide, including further investigation of its mechanism of action and potential applications in drug development.

Scientific Research Applications

N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide has been found to have potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide has been shown to have anticancer, antimicrobial, and anti-inflammatory properties, making it a promising compound for the development of new drugs. N-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonamide has also been found to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase, which are involved in various physiological processes.